Cas no 1361826-25-6 (2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid)

2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid is a heterocyclic compound featuring a pyridine core substituted with an amino group, a 2,6-dichlorophenyl moiety, and an acetic acid side chain. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The dichlorophenyl group enhances lipophilicity, while the acetic acid functionality improves solubility in polar solvents, facilitating further derivatization. Its rigid aromatic framework contributes to stability, and the presence of multiple reactive sites allows for selective modifications. This compound is particularly useful in the development of biologically active molecules, offering versatility in medicinal chemistry applications such as enzyme inhibition or receptor modulation.

2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid structure

1361826-25-6 structure

Product Name:2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid

CAS No:1361826-25-6

MF:C₁₃H₁₀Cl₂N₂O₂

MW:297.136701107025

CID:4928983

Update Time:2025-05-24

2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid
- Inchi： 1S/C13H10Cl2N2O2/c14-8-2-1-3-9(15)12(8)11-7(6-10(18)19)4-5-17-13(11)16/h1-5H,6H2,(H2,16,17)(H,18,19)
- InChI Key： ORLJIZYAFOJXKX-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C(N)=NC=CC=1CC(=O)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 320
XLogP3: 2.8
Topological Polar Surface Area: 76.2

2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022005199-250mg	2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid	1361826-25-6	97%	250mg	$666.40	2022-03-01
Alichem	A022005199-500mg	2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid	1361826-25-6	97%	500mg	$1,029.00	2022-03-01
Alichem	A022005199-1g	2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid	1361826-25-6	97%	1g	$1,713.60	2022-03-01

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Additional information on 2-Amino-3-(2,6-dichlorophenyl)pyridine-4-acetic acid

2-Amino-3-(2,6-Dichlorophenyl)Pyridine-4-Acetic Acid: A Comprehensive Overview

The compound 2-Amino-3-(2,6-Dichlorophenyl)Pyridine-4-Acetic Acid, identified by the CAS No. 1361826-25-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with an amino group at position 2, a dichlorophenyl group at position 3, and an acetic acid moiety at position 4. These substituents contribute to its versatile chemical behavior and biological activity.

The synthesis of 2-Amino-3-(2,6-Dichlorophenyl)Pyridine-4-Acetic Acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and acetylation. The presence of the dichlorophenyl group enhances the molecule's stability and bioavailability, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential as an anti-inflammatory agent, where it demonstrates significant activity against inflammatory pathways.

In terms of pharmacokinetics, 2-Amino-3-(2,6-Dichlorophenyl)Pyridine-4-Acetic Acid exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests potential for oral administration in clinical settings. Additionally, the compound has shown minimal toxicity in acute and chronic toxicity studies, further supporting its suitability as a drug candidate.

The structural uniqueness of this compound lies in the combination of the pyridine ring with electron-withdrawing groups such as the dichlorophenyl and acetic acid moieties. These groups not only influence the electronic properties of the molecule but also play a crucial role in its interactions with biological targets. For instance, the amino group at position 2 can act as a hydrogen bond donor, enhancing its binding affinity to protein receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-Amino-3-(2,6-Dichlorophenyl)Pyridine-4-Acetic Acid with various enzymes and receptors. Molecular docking studies have revealed that the compound can effectively bind to cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug design. This finding aligns with experimental data showing its potent inhibitory effects on COX-1 and COX-2 enzymes.

Beyond pharmacology, 2-Amino-3-(2,6-Dichlorophenyl)Pyridine-4-Acetic Acid has also been investigated for its role in agrochemical applications. Its ability to inhibit plant pathogens makes it a potential candidate for developing eco-friendly pesticides. Field trials have demonstrated its efficacy in controlling fungal infections in crops without adverse effects on non-target organisms.

The development of analogs based on 2-Amino-3-(2,6-Dichlorophenyl)Pyridine-4-Acetic Acid is another area of active research. By modifying the substituents on the pyridine ring or altering the acetic acid moiety, scientists aim to enhance the compound's potency and selectivity towards specific biological targets. These efforts are expected to yield novel compounds with improved therapeutic indices.

In conclusion, CAS No. 1361826-25-6, or 2-Amino-3-(2,6-Dichlorophenyl)Pyridine-4-Acetic Acid, represents a valuable addition to the arsenal of bioactive compounds with diverse applications in medicine and agriculture. Its unique structure, coupled with promising biological activities, positions it as a key molecule for future research and development.